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Quantitative Overview of Amiodarone Adverse
Reaction Signals

The tables below summarize key quantitative findings from recent analyses of the FAERS database, which

utilized disproportionality analysis to detect safety signals for amiodarone.

Table 1: Strongest Adverse Reaction Signals for Amiodarone [1] [2]

Adverse Reaction
(Preferred Term)

System Organ Class
(SOC)

Key Finding

Interstitial Lung
Disease (ILD)

Respiratory, thoracic, and
mediastinal disorders

Highest disproportionality signal (ROR=7.11);
9.4% of all amiodarone-associated reports [2]

Tardive dyskinesia Nervous system disorders Example of a strong, specific neurological signal
(ROR=186.24 in another drug analysis) [3]

Cardiac arrest Cardiac disorders -

Hepatic failure Hepatobiliary disorders -
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Table 2: Adverse Reaction Profile by Administration Route (Based on 10,632 Reports) [1]

Characteristic Intravenous Amiodarone Oral Amiodarone

Number of Reports 2,412 8,220

Most Common AEs Cardiac and hepatic disorders Pulmonary and thyroid-related disorders

Median Time to Onset 5 days 74 days

Experimental Protocols for FAERS Data Mining

The findings above are generated through a standardized pharmacovigilance research process. The following

workflow diagram and explanation outline the key steps.
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Workflow Stages Explained:

Data Source: The FAERS database is a publicly accessible, spontaneous reporting system
containing millions of adverse event reports submitted by healthcare professionals, patients, and

manufacturers [4] [5]. For comprehensive analysis, data spanning from 2004 to the first quarter of
2024 is typically extracted [1].

Data Processing: This critical step involves cleaning the data and removing duplicate reports
according to FDA recommendations. This is often done by selecting the most recent report based on

unique CASEID and FDA_DT fields [1] [3].
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Stratification: To answer specific clinical questions, reports are often stratified into subgroups before

analysis. A common stratification is by route of administration (e.g., intravenous vs. oral) [1].
Disproportionality Analysis: This is the core statistical method for identifying potential drug-AE

pairs that are reported more frequently than expected compared to the background reporting
frequency of all other drugs [4]. The four primary algorithms used are:

Reporting Odds Ratio (ROR) [1] [3] [2]: A frequentist method. A signal is typically detected if
the lower bound of the 95% confidence interval (CI) is greater than 1.

Proportional Reporting Ratio (PRR) [3] [2]: Another frequentist method. A signal is often
defined by a PRR ≥ 2, a Chi-squared value ≥ 4, and at least 3 case reports.

Bayesian Confidence Propagation Neural Network (BCPNN) [3]: A Bayesian method that
estimates the Information Component (IC). A signal is detected if the lower limit of the 95% CI

(IC025) is greater than 0.
Multi-item Gamma Poisson Shrinker (MGPS) [3]: An empirical Bayesian method that

calculates the Empirical Bayes Geometric Mean (EBGM). A signal is detected if the lower 95%
confidence limit (EB05) is ≥ 2.

Signal Detection & Validation: The results from the various algorithms are combined to identify
robust signals. Signals not listed in the drug's official prescribing information are of particular interest

[3].
Reporting & Visualization: The final step involves summarizing the findings in tables, charts, and

diagrams for clear communication to researchers and clinicians.

Key Insights for Professionals

Consider Administration Route: The risk profile and time-to-onset of adverse events differ

significantly between intravenous and oral amiodarone, which may influence treatment decisions and
monitoring plans [1].

Leverage Multiple Algorithms: Using a combination of disproportionality methods (ROR, PRR,
BCPNN, MGPS) provides a more robust and reliable signal detection outcome than relying on a

single method [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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